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Compound of Interest

Compound Name: sodium;trichlorogold;chloride

Cat. No.: B091692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium

tetrachloroaurate(III) (Na[AuCl₄]), a critical parameter for its application in research, catalysis,

and pharmaceutical development. This document summarizes available quantitative and

qualitative solubility data, outlines a general experimental protocol for solubility determination,

and presents logical workflows through diagrams.

Core Concepts in Solubility
The solubility of a compound is defined as the maximum concentration that can be dissolved in

a solvent at a given temperature and pressure to form a stable, homogeneous solution. For an

ionic compound like sodium tetrachloroaurate(III), the solubility is influenced by several factors

including the polarity of the solvent, temperature, and the presence of common ions.

Understanding these factors is crucial for designing and controlling chemical reactions,

purification processes, and formulation development.

Solubility Data for Sodium Tetrachloroaurate(III)
Sodium tetrachloroaurate(III) exists in both anhydrous (NaAuCl₄) and dihydrate

(NaAuCl₄·2H₂O) forms. It is a golden-orange crystalline solid.[1]
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Sodium tetrachloroaurate(III) is highly soluble in water. The available quantitative data for the

anhydrous form at various temperatures is summarized in the table below.

Temperature (°C) Solubility ( g/100 mL H₂O)

10 139.2[2], 150[3]

20 151.3[2]

30 177.8[2]

40 226.8[2]

60 900[2][4]

Note: There may be slight variations in reported values across different sources.

Solubility in Organic Solvents
While precise quantitative data for the solubility of sodium tetrachloroaurate(III) in organic

solvents is not readily available in the literature, qualitative descriptions consistently indicate its

solubility in polar organic solvents.

Alcohols (Ethanol and Methanol): Sodium tetrachloroaurate(III) is reported to be soluble in

both ethanol and methanol.[1][5][6] One source describes it as "slightly" soluble in methanol.

[5] A water/ethanol soluble Au(I) complex formed from NaAuCl₄ has shown potential in

chemotherapy.[6]

Ethers: The compound is generally described as soluble in ether.[1][5][6]

Diethyl Ether: More specifically, its solubility in diethyl ether is characterized as "sparingly

soluble".[4]

Experimental Protocol for Solubility Determination
While a specific, standardized protocol for determining the solubility of sodium

tetrachloroaurate(III) is not extensively documented, a general and reliable method based on

the principle of reaching equilibrium saturation is outlined below. This protocol can be adapted

for various solvents.
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Objective: To determine the solubility of sodium tetrachloroaurate(III) in a given solvent at a

specific temperature.

Materials:

Sodium tetrachloroaurate(III) (anhydrous or dihydrate, as required)

Solvent of interest (e.g., water, ethanol, methanol)

Constant temperature bath or incubator

Analytical balance

Volumetric flasks

Pipettes

Syringe filters (chemically compatible with the solvent)

Vials for sample collection

Analytical instrumentation for quantification (e.g., ICP-MS, UV-Vis spectrophotometer)

Methodology:

Preparation of Saturated Solution:

Add an excess amount of sodium tetrachloroaurate(III) to a known volume of the solvent in

a sealed container. The excess solid is crucial to ensure that the solution reaches

saturation.

Place the container in a constant temperature bath set to the desired temperature.

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached. The time required for equilibration should be determined empirically.

Sample Collection and Preparation:

Once equilibrium is achieved, allow the undissolved solid to settle.
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Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid

particles are disturbed.

Immediately filter the collected supernatant through a syringe filter to remove any

remaining microscopic solid particles. This step is critical to prevent overestimation of

solubility.

Quantification of Dissolved Solute:

Accurately dilute the filtered, saturated solution to a concentration that falls within the

linear range of the chosen analytical method.

Analyze the concentration of gold in the diluted solution using a calibrated analytical

instrument such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or a UV-Vis

spectrophotometer (by creating a standard curve for the absorbance of the

tetrachloroaurate ion).

Calculation of Solubility:

From the measured concentration of the diluted solution, calculate the concentration of

sodium tetrachloroaurate(III) in the original saturated solution.

Express the solubility in the desired units, typically as grams of solute per 100 mL of

solvent ( g/100 mL) or moles per liter (mol/L).

Visualizing Experimental and Logical Workflows
To aid in the conceptual understanding of the processes involved in solubility studies, the

following diagrams are provided.

Caption: Experimental workflow for determining the solubility of sodium tetrachloroaurate(III).

Caption: Logical workflow for assessing the solubility of a compound in a novel solvent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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